Cas no 346691-91-6 (2,4,6-trimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide
• CAS No: 346691-91-6
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 3067602
• PubChem ID: 2842655
• Update Time: 2025-06-09

2,4,6-trimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyl-N-(tetrahydrofuran-2-ylmethyl)benzenesulfonamide
• 2,4,6-trimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide
• AG-205/11189395
• CBMicro_018392
• 2,4,6-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide
• AG-690/11962734
• Oprea1_639509
• AKOS000595279
• AKOS016324451
• BIM-0018523.P001
• CCG-6850
• STK026662
• SR-01000432048-1
• 2,4,6-TRIMETHYL-N-(TETRAHYDRO-2-FURANYLMETHYL)BENZENESULFONAMIDE
• EU-0038111
• F1175-0732
• Z45509700
• SR-01000432048
• 2,4,6-trimethyl-N-((tetrahydrofuran-2-yl)methyl)benzenesulfonamide
• 346691-91-6
• Oprea1_299630

• Inchi： 1S/C14H21NO3S/c1-10-7-11(2)14(12(3)8-10)19(16,17)15-9-13-5-4-6-18-13/h7-8,13,15H,4-6,9H2,1-3H3
• InChI Key： XHCZTOABWUPIOY-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(NCC1CCCO1)(=O)=O

Computed Properties

• Exact Mass: 283.12421471Da
• Monoisotopic Mass: 283.12421471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.8Ų

Additional information on 2,4,6-trimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide

2,4,6-trimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide (CAS No. 346691-91-6)

The compound 2,4,6-trimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide, with the CAS registry number 346691-91-6, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring substituted with three methyl groups at the 2, 4, and 6 positions. The oxolan-2-yl group further enhances the compound's functional properties, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of 2,4,6-trimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide in drug design and development. Researchers have explored its role as a bioisostere in medicinal chemistry, where it serves as a valuable substitute for other functional groups without altering the overall pharmacophore. This property is particularly advantageous in optimizing drug candidates for improved bioavailability and reduced toxicity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzene ring substituted with methyl groups. Subsequent steps involve the introduction of the sulfonamide group and the oxolan-2-yl substituent. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing emphasis on green chemistry principles.

In terms of applications, 2,4,6-trimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide has shown promise in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the fabrication of semiconducting polymers and conductive films. Additionally, its thermal stability and resistance to chemical degradation make it suitable for high-performance applications in extreme environments.

From a pharmacological perspective, this compound has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it exhibits moderate inhibitory activity against certain enzymes associated with inflammatory processes. While further research is needed to fully understand its therapeutic potential, these findings underscore its importance as a lead compound in drug discovery efforts.

The structural versatility of 2,4,6-trimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide also lends itself to applications in agrochemicals. Its ability to modulate plant growth hormones has been explored in agricultural research, offering potential benefits for crop protection and yield enhancement. This dual functionality across multiple disciplines underscores the compound's significance in contemporary chemical research.

In conclusion, 2,4,6-trimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide (CAS No. 346691-91